SGLT2

Target Description

Sodium-glucose co-transporter 2 (SGLT2) is a protein primarily found in the proximal tubules of the kidneys. Its main physiological role is to reabsorb approximately 90% of the filtered glucose from the tubular lumen back into the bloodstream. SGLT2 inhibitors, a class of medications, block this transporter, leading to increased urinary glucose excretion, lower blood glucose levels, and associated benefits in conditions like type 2 diabetes, heart failure, and chronic kidney disease.